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An In-depth Technical Guide to the Olfactory Properties and Odor Profile of Geranyl Acetate

Abstract
Geranyl acetate is a monoterpene ester that is a significant component in the flavor and

fragrance industries.[1] It is characterized by a pleasant, sweet, floral, and fruity aroma, often

with notes of rose, lavender, and pear.[2][3][4] This technical guide provides a comprehensive

overview of the olfactory properties, chemical characteristics, and analytical methodologies

associated with geranyl acetate. It is intended for researchers, scientists, and professionals in

drug development and related fields who require a detailed understanding of this widely used

aroma compound. The guide includes summaries of its physicochemical properties, a detailed

odor profile, experimental protocols for its sensory analysis, and a review of its natural

occurrence and applications.

Chemical and Physical Properties
Geranyl acetate, systematically named (2E)-3,7-Dimethylocta-2,6-dien-1-yl acetate, is the

acetate ester of geraniol.[2][3] It is a colorless to pale yellow oily liquid that is practically

insoluble in water but soluble in ethanol and other organic solvents.[1][2][4][5] Commercial

preparations of geranyl acetate often contain its cis-isomer, neryl acetate (typically 1-2%),

which can impart a subtle metallic nuance to the overall fragrance profile.[2]

Table 1: Physicochemical Properties of Geranyl Acetate
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Property Value Reference

CAS Number 105-87-3 [2][4]

FEMA Number 2509 [2][5]

Molecular Formula C₁₂H₂₀O₂ [1][2][4]

Molecular Weight 196.29 g/mol [2][3][4]

Appearance
Colorless to pale yellow oily

liquid
[1][2]

Boiling Point 240 to 245 °C (464 to 473 °F) [4]

Density ~0.9080–0.9160 g/cm³ at 20°C [2][4]

Vapor Pressure ~0.07 mmHg at 20°C [2]

Solubility
Insoluble in water; soluble in

alcohol and organic solvents
[4][5]

Refractive Index ~1.461–1.464 at 20°C [2]

Olfactory Properties and Odor Profile
The scent of geranyl acetate is predominantly floral and fruity.[2][4][5] Its complex aroma

profile is highly valued in perfumery for its ability to impart natural-feeling rose and lavender

effects and to round out sharp notes in fragrance compositions.[2]

Primary Descriptors: The main olfactory characteristics are described as fresh, rosy-floral,

and fruity, with a notable resemblance to ripe pear.[2]

Secondary Descriptors: Subtle undertones include soft citrus, lavender-like notes, and a

green, slightly waxy quality.[2][3] The presence of neryl acetate can add a fresh, metallic-

rose character.[2]

Taste Profile: At a concentration of 20 ppm, its taste is described as green, floral, and fruity

with citrus nuances.[2]
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Tenacity: As a top-to-middle note ingredient, geranyl acetate has moderate persistence,

with an evaporation half-life of about 2 hours on a smelling strip.[2] Some sources indicate it

can last over 24 hours on a smelling strip.[6]

Table 2: Olfactory Profile and Threshold of Geranyl Acetate

Parameter Description Reference

Odor Type Floral-Fruity [2]

Odor Profile

Fresh, rosy-floral with

pronounced fruity (pear)

nuances, accompanied by

subtle lavender and citrus

undertones; sweet, waxy floral

character with metallic-rose

aspects.

[2][6][7]

Odor Strength Medium to medium-strong [2]

Odor Threshold

Detection threshold ranges

from 9 to 460 ppb (parts per

billion) depending on the

matrix.

[2][3]

Natural Occurrence and Biosynthesis
Geranyl acetate is a natural constituent of numerous essential oils. It is found in plants such

as citronella, palmarosa, lemon grass, neroli, geranium, rose, and coriander.[1][4] The

compound can be obtained through fractional distillation of these essential oils.[4] However, for

commercial purposes, it is more commonly synthesized via the esterification of geraniol with

acetic acid.[1][4] In plants, terpenoids like geranyl acetate are biosynthesized from isopentenyl

pyrophosphate (IPP) and its isomer dimethylallyl pyrophosphate (DMAPP).[8]

Industrial Applications
Geranyl acetate's versatile and pleasant aroma makes it a staple in several industries:
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Fragrance Industry: It is extensively used in perfumes, soaps, creams, and other personal

care products.[4][9][10] It is particularly valuable in rose, lavender, and geranium

formulations to achieve a sweet, fruity, or citrus aroma.[2][4]

Flavor Industry: Recognized as safe (GRAS) by the U.S. FDA, it is used as a flavoring agent

in beverages, confectionery, dairy products, and baked goods.[1][4]

Aromatherapy: Its calming and uplifting properties lead to its inclusion in various

aromatherapy blends.[9]

Experimental Methodologies
The characterization of geranyl acetate's olfactory properties relies on established sensory

and analytical techniques.

Sensory Analysis
Sensory analysis is employed to define the odor profile and intensity of geranyl acetate. This

typically involves a trained panel of assessors who evaluate the substance under controlled

conditions. A common approach is Quantitative Descriptive Analysis (QDA), where panelists

score the intensity of various aroma descriptors.

Experimental Protocol for Sensory Analysis (General)

Sample Preparation: Geranyl acetate is diluted to a specific concentration in a suitable

solvent (e.g., ethanol, diethyl phthalate, or alkanes) to avoid olfactory fatigue and ensure

safety.[11] Samples are often presented on smelling strips or in sniff bottles.

Panelist Selection and Training: A panel of 8-15 individuals is selected based on their

sensory acuity. They undergo training to recognize and rate the intensity of specific odor

attributes associated with geranyl acetate and other reference compounds.

Evaluation: Panelists assess the samples in a controlled environment (odor-free room with

controlled temperature and humidity). They rate the intensity of predefined descriptors (e.g.,

"rosy," "fruity," "green") on a linear scale.
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Data Analysis: The collected data are statistically analyzed (e.g., using Analysis of Variance,

ANOVA) to determine the mean intensity ratings for each descriptor and to visualize the

sensory profile in a spider-web plot or other graphical format.
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Panelist Training
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Odor Profile
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A generalized workflow for sensory analysis of an aroma compound.

Gas Chromatography-Olfactometry (GC-O)
GC-O is a powerful technique that combines the separation capabilities of gas chromatography

with human sensory assessment. It is used to identify the specific compounds in a mixture (like

an essential oil) that are responsible for its overall aroma.

Experimental Protocol for GC-O

Sample Injection: A volatile sample containing geranyl acetate is injected into the gas

chromatograph.

Separation: The sample components are separated based on their volatility and interaction

with the stationary phase of the GC column.

Effluent Splitting: At the end of the column, the effluent is split. One portion goes to a

chemical detector (e.g., a Mass Spectrometer, MS, for identification), and the other portion is

directed to an olfactometry port.
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Olfactory Detection: A trained assessor sniffs the effluent from the olfactometry port and

records the time, duration, and description of any detected odors.

Data Integration: The olfactogram (a plot of odor intensity/detection versus time) is aligned

with the chromatogram from the chemical detector. This allows for the correlation of specific

odors with identified chemical compounds like geranyl acetate.

GC-O System
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Workflow of a Gas Chromatography-Olfactometry (GC-O) experiment.

Olfactory Signaling Pathway
The perception of geranyl acetate, like other volatile organic compounds (VOCs), begins with

its interaction with olfactory receptors (ORs) in the nasal epithelium. While the specific

receptor(s) for geranyl acetate are not detailed in the provided context, the general signaling

cascade for esters and other odorants is well-established.

Binding: Geranyl acetate molecules, being volatile, travel through the nasal cavity and bind

to specific G-protein coupled receptors (GPCRs) located on the cilia of olfactory sensory

neurons (OSNs).

G-Protein Activation: This binding event activates an associated G-protein (Gα-olf).

Second Messenger Production: The activated G-protein stimulates the enzyme adenylyl

cyclase III, which catalyzes the conversion of ATP to cyclic AMP (cAMP).

Ion Channel Opening: cAMP acts as a second messenger, binding to and opening cyclic

nucleotide-gated (CNG) ion channels.

Depolarization: The opening of CNG channels allows an influx of cations (Na⁺ and Ca²⁺),

leading to the depolarization of the OSN's membrane.

Signal Transmission: If the depolarization reaches a certain threshold, it generates an action

potential. This electrical signal is transmitted along the neuron's axon to the olfactory bulb in

the brain, where the signal is processed, leading to the perception of the rosy, fruity scent of

geranyl acetate.
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Generalized olfactory signal transduction pathway for an odorant.
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Safety and Regulatory Information
Geranyl acetate is not subject to restrictions under the IFRA (International Fragrance

Association) Standards up to the 51st Amendment and can be used without quantitative limits

in fragrance compounds.[2] It is compliant with the EU Cosmetics Regulation (EC) No

1223/2009.[2] Safety assessments have concluded that the material is not genotoxic and has a

high Margin of Exposure (MOE) for repeated dose toxicity.[12]

Conclusion
Geranyl acetate is a chemically well-defined monoterpene ester with a highly desirable and

complex olfactory profile, characterized by its rosy-floral and fruity-pear notes. Its

physicochemical properties make it a versatile ingredient in a wide array of commercial

products, from fine fragrances to food flavorings. Understanding its sensory attributes through

standardized experimental protocols like sensory analysis and GC-O, as well as the

fundamental biology of its perception via olfactory signaling pathways, is crucial for its effective

application and for the development of new products in the chemical, food, and pharmaceutical

sciences.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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